Cas no 93805-46-0 (1-isocyanato-3-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane)

• Product Name: 1-isocyanato-3-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane
• CAS No: 93805-46-0
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 1000159
• PubChem ID: 3022495
• Update Time: 2025-04-20

1-isocyanato-3-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-3-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane
• EINECS 298-529-7
• 1-Isocyanato-3-((4-isocyanatocyclohexyl)methyl)-2-methylcyclohexane
• DTXSID10917791
• 93805-46-0
• NS00064410
• YRYXLQMEAZLZAW-UHFFFAOYSA-N

• Inchi： 1S/C16H24N2O2/c1-12-14(3-2-4-16(12)18-11-20)9-13-5-7-15(8-6-13)17-10-19/h12-16H,2-9H2,1H3
• InChI Key： YRYXLQMEAZLZAW-UHFFFAOYSA-N
• SMILES： O=C=NC1CCCC(CC2CCC(CC2)N=C=O)C1C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 58.9Ų